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An In-Depth Technical Guide to the Chemical Composition and Hydration Process of M25

Concrete

Introduction to M25 Concrete
M25 concrete is a designated grade of concrete with a characteristic compressive strength of

25 N/mm² (megapascals) after 28 days of curing.[1][2][3][4] The 'M' in its designation stands for

"Mix," while the number indicates its strength.[1][2] This grade is widely used in various

structural elements, including reinforced concrete (RCC) columns, foundations, and beams

where higher strength and durability are required compared to lower grades like M20.[1][3] The

properties of M25 concrete are fundamentally governed by the precise proportions of its

constituent materials and the subsequent chemical reactions that occur when water is added.

Chemical Composition of M25 Concrete
The performance of M25 concrete is directly linked to its composition, which includes cement,

fine aggregates (sand), coarse aggregates (gravel), and water.

Mix Proportions
For M25 grade, a nominal mix ratio of 1:1:2 (Cement: Fine Aggregate: Coarse Aggregate) by

volume is commonly specified.[1][2][3][5] This standardized proportion is designed to achieve

the target compressive strength when using good quality materials.[1]
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The water-cement (w/c) ratio is a critical factor influencing both the workability and the final

strength of the concrete.[4] For M25 concrete, the w/c ratio typically ranges from 0.4 to 0.5.[2]

[6] A lower ratio generally leads to higher strength and durability.[4][6]

Table 1: Typical Mix Proportions for M25 Grade Concrete

Component
Nominal Mix Ratio (by
Volume)

Typical Water-Cement
Ratio (by Weight)

Cement 1 0.4 - 0.5

Fine Aggregate (Sand) 1 -

Coarse Aggregate 2 -

Composition of Portland Cement
The key reactive component in concrete is Ordinary Portland Cement (OPC). Its chemical

composition is complex and primarily consists of several oxides that, during manufacturing,

form four main compounds known as Bogue's compounds.[7]

The principal oxides in Portland cement are Lime (CaO), Silica (SiO₂), Alumina (Al₂O₃), and

Iron Oxide (Fe₂O₃).[7][8] These oxides combine in a kiln to form the four major clinker

compounds that dictate the cement's properties.[7][9][10]

Table 2: Typical Oxide and Bogue Compound Composition of Ordinary Portland Cement
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Oxide

Compositi

on

Formula Weight %

Bogue

Compoun

d

Formula
Abbreviati

on
Weight %

Calcium

Oxide

(Lime)

CaO 60-67%
Tricalcium

Silicate

(CaO)₃·SiO

₂
C₃S (Alite) 50-60%

Silicon

Dioxide

(Silica)

SiO₂ 17-25%
Dicalcium

Silicate

(CaO)₂·SiO

₂

C₂S

(Belite)
15-25%

Aluminum

Oxide

(Alumina)

Al₂O₃ 3-8%
Tricalcium

Aluminate

(CaO)₃·Al₂

O₃
C₃A 5-12%

Iron (III)

Oxide
Fe₂O₃ 0.5-6%

Tetracalciu

m

Aluminoferr

ite

(CaO)₄·Al₂

O₃·Fe₂O₃
C₄AF 6-12%

Gypsum
CaSO₄·2H₂

O
3-5% - - CSH₂ -

Note: Percentages are typical and can vary between different types of OPC.

The Hydration Process
Hydration is the series of exothermic chemical reactions that begin when water is added to

cement.[11][12][13] This process is responsible for the setting and hardening of concrete,

transforming the plastic mix into a solid, durable matrix.[13][14] The primary products of

hydration are Calcium Silicate Hydrate (C-S-H) gel and Calcium Hydroxide (CH).[9][14]

Reactions of Bogue Compounds
Each of the four main cement compounds reacts with water at a different rate, contributing

uniquely to the properties of the concrete.[10][13]
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Tricalcium Silicate (C₃S): This compound hydrates and hardens rapidly, playing a major role

in the initial set and early strength development (first 7 days).[10][11] Its hydration produces

a large amount of heat.[11]

Dicalcium Silicate (C₂S): C₂S hydrates much more slowly. Its primary contribution is to the

long-term strength gain of the concrete (after one week).[10][13][15]

Tricalcium Aluminate (C₃A): C₃A reacts almost instantaneously with water and liberates a

significant amount of heat.[10] Gypsum (calcium sulfate dihydrate), added during cement

grinding, regulates this reaction to prevent flash setting.[10] The reaction forms ettringite in

the early stages.

Tetracalcium Aluminoferrite (C₄AF): This compound acts as a fluxing agent in the kiln,

reducing the melting temperature of the raw materials.[10] It hydrates rapidly but contributes

very little to the overall strength of the concrete.[10]

Table 3: Key Hydration Reactions in Portland Cement

Reactant Reaction Equation Primary Products
Contribution to
Properties

Tricalcium Silicate

(C₃S)

2(3CaO·SiO₂) + 6H₂O

→ 3CaO·2SiO₂·3H₂O

+ 3Ca(OH)₂

C-S-H Gel, Calcium

Hydroxide (CH)

Early strength gain,

high heat of hydration.

[10][11]

Dicalcium Silicate

(C₂S)

2(2CaO·SiO₂) + 4H₂O

→ 3CaO·2SiO₂·3H₂O

+ Ca(OH)₂

C-S-H Gel, Calcium

Hydroxide (CH)

Long-term strength

gain, slow reaction

rate.[10][15]

Tricalcium Aluminate

(C₃A)

3CaO·Al₂O₃ +

3(CaSO₄·2H₂O) +

26H₂O →

3CaO·Al₂O₃·3CaSO₄·

32H₂O

Ettringite

Initial setting, high

heat of hydration, low

strength contribution.

[10]

Tetracalcium

Aluminoferrite (C₄AF)

4CaO·Al₂O₃·Fe₂O₃ +

3(CaSO₄·2H₂O) +

3H₂O → C₆(A,F)S₃H₃₂

+ (A,F)H₃ + CH

Ettringite, Ferric

Aluminum Hydroxide,

Lime

Rapid hydration,

minimal contribution to

strength.[15]
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Primary Hydration Products
Calcium Silicate Hydrate (C-S-H) Gel: This is the most crucial product of hydration. It is an

amorphous, poorly crystalline material that acts as the primary binding agent in concrete,

holding the aggregates together and providing strength and durability.[14]

Calcium Hydroxide (CH or Portlandite): This is a crystalline byproduct of silicate hydration. It

helps maintain a high pH (over 12) in the concrete's pore solution, which protects embedded

steel reinforcement from corrosion.[11] However, it is softer than C-S-H gel and can be

susceptible to chemical attack, particularly from sulfates.

Ettringite: Formed from the hydration of C₃A and C₄AF in the presence of gypsum, ettringite

consists of needle-like crystals. Its formation and later conversion to monosulfoaluminate fill

pore spaces within the hardened cement paste.

Reactants Hydration Products

Tricalcium Silicate (C₃S) Calcium Silicate Hydrate (C-S-H Gel)
(Strength & Durability)

Calcium Hydroxide (CH)
(Alkalinity)

Dicalcium Silicate (C₂S)

Tricalcium Aluminate (C₃A) Ettringite
(Pore Filling)

Tetracalcium Aluminoferrite (C₄AF)

Water (H₂O)

+

+

+

+

Gypsum

+

+

Click to download full resolution via product page

Caption: The hydration pathway of Portland cement compounds.

Experimental Protocols for Analysis
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The chemical composition and hydration kinetics of M25 concrete can be characterized using

several advanced analytical techniques. These methods are crucial for research, quality

control, and understanding the material's long-term performance.

X-Ray Diffraction (XRD)
Methodology: XRD analysis involves directing X-rays onto a powdered sample of either

unhydrated cement or hardened cement paste. The atoms in the crystalline phases diffract

the X-rays at specific angles characteristic of their crystal structure. By analyzing the

diffraction pattern (a plot of intensity vs. diffraction angle), the crystalline compounds present

(e.g., C₃S, C₂S, CH, ettringite) can be identified and quantified.

Thermogravimetric Analysis (TGA)
Methodology: TGA measures the change in mass of a sample as it is heated at a constant

rate. For hydrated cement paste, this technique is highly effective for quantifying specific

hydration products. As the sample is heated, components decompose at specific

temperature ranges. For instance, the mass loss between approximately 400-500°C

corresponds to the dehydroxylation of Calcium Hydroxide (CH). This allows for a precise

calculation of the CH content in the sample.

Scanning Electron Microscopy (SEM)
Methodology: SEM provides high-magnification images of the concrete's microstructure. A

focused beam of electrons is scanned across the surface of a small, solid sample of

hardened concrete. The interactions between the electrons and the sample produce signals

that reveal information about the surface topography and composition. SEM allows for the

direct visualization of hydration products, such as the fibrous network of C-S-H gel, the large

hexagonal crystals of CH, and the needle-like crystals of ettringite, providing invaluable

insight into the paste's morphology.
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Caption: A typical workflow for analyzing hardened concrete samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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